Cas no 1807411-60-4 (3-Bromo-5-(1-chloro-2-oxopropyl)cinnamic acid)

• Product Name: 3-Bromo-5-(1-chloro-2-oxopropyl)cinnamic acid
• CAS No: 1807411-60-4
• MF: C₁₂H₁₀BrClO₃
• MW: 317.563002109528
• CID: 4970808
• Update Time: 2025-06-15

3-Bromo-5-(1-chloro-2-oxopropyl)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(1-chloro-2-oxopropyl)cinnamic acid

• Inchi： 1S/C12H10BrClO3/c1-7(15)12(14)9-4-8(2-3-11(16)17)5-10(13)6-9/h2-6,12H,1H3,(H,16,17)/b3-2+
• InChI Key： SBZRNMYACLTGGB-NSCUHMNNSA-N
• SMILES： BrC1C=C(/C=C/C(=O)O)C=C(C=1)C(C(C)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 330
• XLogP3: 2.9
• Topological Polar Surface Area: 54.4

Additional information on 3-Bromo-5-(1-chloro-2-oxopropyl)cinnamic acid

Introduction to 3-Bromo-5-(1-chloro-2-oxopropyl)cinnamic acid (CAS No. 1807411-60-4)

3-Bromo-5-(1-chloro-2-oxopropyl)cinnamic acid, identified by the CAS number 1807411-60-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of cinnamic acid derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both bromine and chlorine substituents, along with a unique propyl group, makes this molecule a subject of interest for synthetic chemists and medicinal researchers.

The structure of 3-Bromo-5-(1-chloro-2-oxopropyl)cinnamic acid features a phenyl ring connected to a trans-phenylacetic acid moiety, with specific functional groups attached at the 3rd and 5th positions. The bromine atom at the 3-position enhances the electrophilicity of the aromatic ring, making it more susceptible to nucleophilic substitution reactions. On the other hand, the chloro-substituted propyl group at the 5th position introduces additional reactivity, particularly in terms of cross-coupling reactions such as Suzuki or Heck couplings. These structural features make the compound a versatile intermediate in organic synthesis.

In recent years, there has been growing interest in exploring the pharmacological properties of cinnamic acid derivatives. The unique substitution pattern in 3-Bromo-5-(1-chloro-2-oxopropyl)cinnamic acid suggests potential applications in drug discovery and development. For instance, studies have indicated that cinnamic acid derivatives can exhibit anti-inflammatory, antioxidant, and anticancer properties. The bromine and chlorine atoms may play a crucial role in modulating these biological activities by influencing enzyme interactions or metabolic pathways.

One of the most compelling aspects of 3-Bromo-5-(1-chloro-2-oxopropyl)cinnamic acid is its utility as a building block in medicinal chemistry. Researchers have utilized this compound to synthesize novel molecules with enhanced pharmacological profiles. For example, modifications at the bromine and chlorine positions have been shown to improve binding affinity to target proteins, leading to more effective drug candidates. Additionally, the propyl group provides a handle for further functionalization, allowing chemists to tailor the molecule for specific therapeutic purposes.

The synthesis of 3-Bromo-5-(1-chloro-2-oxopropyl)cinnamic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of bromine and chlorine substituents typically involves halogenation reactions, which must be carefully optimized to avoid unwanted side products. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the propyl group efficiently. These synthetic strategies highlight the compound's importance as a precursor in complex molecular architectures.

Recent advancements in computational chemistry have further enhanced our understanding of 3-Bromo-5-(1-chloro-2-oxopropyl)cinnamic acid's reactivity and potential applications. Molecular modeling studies have revealed insights into how different substituents influence its interaction with biological targets. These insights are invaluable for designing next-generation drugs with improved efficacy and reduced side effects. By leveraging computational tools, researchers can predict optimal modifications before conducting expensive wet-lab experiments.

The pharmaceutical industry has taken note of the promising properties of 3-Bromo-5-(1-chloro-2-oxopropyl)cinnamic acid and is actively exploring its potential in drug development pipelines. Several preclinical studies have demonstrated its efficacy in models of inflammation and cancer, paving the way for further clinical investigations. The ability to fine-tune its structure allows for the creation of analogs with tailored pharmacokinetic profiles, making it an attractive candidate for personalized medicine approaches.

In conclusion, 3-Bromo-5-(1-chloro-2-oxopropyl)cinnamic acid (CAS No. 1807411-60-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its potential applications in drug discovery are vast, ranging from anti-inflammatory agents to novel anticancer therapies. As research continues to uncover new synthetic methods and pharmacological effects, this compound is poised to play an increasingly important role in developing innovative treatments for various diseases.